2-({1-[2-(4-Bromophenyl)acetyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one

• IUPAC Name: 2-[[1-[2-(4-bromophenyl)acetyl]piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one
• InChI: InChI=1S/C22H26BrN3O2/c23-19-7-5-16(6-8-19)13-21(27)25-11-9-17(10-12-25)15-26-22(28)14-18-3-1-2-4-20(18)24-26/h5-8,14,17H,1-4,9-13,15H2
• InChI Key: LQGPXCNDAXSUAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN(C(=O)C=C2C1)CC3CCN(CC3)C(=O)CC4=CC=C(C=C4)Br
• Molecular Formula: C22H26BrN3O2
• Molecular Weight: 444.4 g/mol
• CAS No.: 2380061-08-3

Description

The compound “2-[[1-[2-(4-Bromophenyl)acetyl]piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one” is a synthetic opioid, also known as Brorphine. It is comprised of three main units: a 4-bromophenethyl group, a piperidine ring, and a 1,3-dihydro-2H-benzoimidzole-2-one group.

Molecular Structure Analysis

The molecular structure of this compound includes a 4-bromophenethyl group, a piperidine ring, and a 1,3-dihydro-2H-benzoimidzole-2-one group. The structure was solved by the direct method and refined by least-squares technique in the full matrix anisotropic approximation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C20H22BrN3O and a molecular weight of 400.3122 g/mol. More research is needed to provide a comprehensive physical and chemical properties analysis.

Safety and Hazards

This compound is a potent synthetic opioid and its use is associated with individuals who might be using heroin, prescription opioid analgesics, and other synthetic opioids. In the United States, the Drug Enforcement Administration placed the broadly defined class of “Fentanyl-Related Substances” on the list of Schedule I drugs in 2018, making it illegal to manufacture, distribute, or possess fentanyl analogs.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines, such as this compound, is an important task of modern organic chemistry. More research is needed to explore the potential therapeutic applications of this compound and its derivatives.